![molecular formula C11H12O3S B1268337 p-Toluenesulfonic Acid 1-Butyn-3-yl Ester CAS No. 53487-52-8](/img/structure/B1268337.png)
p-Toluenesulfonic Acid 1-Butyn-3-yl Ester
Overview
Description
P-Toluenesulfonic acid 1-butyn-3-yl ester (PTSABE) is a derivative of p-toluenesulfonic acid (PTSA) that is used in a variety of scientific research applications. PTSABE is a colorless, crystalline solid that is soluble in organic solvents and has a melting point of about 83°C. It is a versatile reagent that has been used in a variety of synthetic organic chemistry applications, such as the synthesis of polycyclic aromatic hydrocarbons, heterocyclic compounds, and other organic compounds. It is also used in a variety of biochemistry and physiology research applications, such as the study of enzyme mechanisms, cell signaling pathways, and other biochemical and physiological processes.
Scientific Research Applications
Eco-Friendly Synthesis of Esters
The use of p-toluenesulfonic acid as a catalyst in the ultrasound-assisted synthesis of saturated aliphatic esters demonstrates an eco-friendly approach. This method enables the production of esters from synthetic aliphatic acids in methanol or ethanol, offering good yields and short reaction times under mild conditions (Pacheco et al., 2014).
Diastereoselective Synthesis in Organic Chemistry
p-Toluenesulfonic acid catalyzes the Povarov reaction of isatin-3-imines with β-enamino esters, leading to the synthesis of polysubstituted spiro[indoline-3,2′-quinolines] with high yields and diastereoselectivity. This highlights its role in enhancing selectivity in organic synthesis (Gao et al., 2013).
Esterification Catalysis
N-Butyl-2,4-dinitro-anilinium p-toluenesulfonate is shown to be a highly effective esterification catalyst, promoting the condensation of carboxylic acids and alcohols under ambient temperatures (Sattenapally et al., 2013).
Carbonylation of Formaldehyde
In a catalytic system including p-toluenesulfonic acid, the carbonylation of formaldehyde followed by esterification with methanol is facilitated to produce methyl glycolate. This system indicates the potential of p-toluenesulfonic acid in catalyzing complex chemical processes (Li et al., 2006).
Microwave-Assisted Synthesis
Amino acid benzyl ester p-toluenesulfonic acids are synthesized under microwave irradiation, showcasing the use of p-toluenesulfonic acid in facilitating rapid and efficient synthesis processes (Hong, 2009).
Safety and Hazards
p-Toluenesulfonic Acid 1-Butyn-3-yl Ester is classified as having acute toxicity - Category 4, for oral, dermal, and inhalation routes . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection .
properties
IUPAC Name |
but-3-yn-2-yl 4-methylbenzenesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h1,5-8,10H,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWRDBUBKBUYLQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC(C)C#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53487-52-8 | |
Record name | but-3-yn-2-yl 4-methylbenzene-1-sulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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